Cas no 7316-90-7 (NISTC7316907)

• Product Name: NISTC7316907
• CAS No: 7316-90-7
• MF: C₉H₆O₄
• MW: 178.14154291153
• CID: 862546
• PubChem ID: 138987
• Update Time: 2025-04-19

NISTC7316907 Chemical and Physical Properties

Names and Identifiers

• NISTC7316907
• 7-methylpyrano[3,2-c]pyran-2,5-dione
• 7-Methyl-2H,5H-pyrano-[4,3-b]pyran-2,5-dione
• 7316-90-7
• 7-Methyl-2H,5H-pyrano-(4,3-b)pyran-2,5-dione
• DTXSID80223412

• Inchi： 1S/C9H6O4/c1-5-4-7-6(9(11)12-5)2-3-8(10)13-7/h2-4H,1H3
• InChI Key： PHEAWXJSRBQCPL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=O)OC=2C=C1C)=O

Computed Properties

• Exact Mass: 178.02658
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 388.4°C at 760 mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.585
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives